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Compound of Interest

Compound Name: 2'-Hydroxybutyrophenone

Cat. No.: B1585054 Get Quote

Technical Support Center: A Researcher's Guide
to 2'-Hydroxybutyrophenone
Welcome to the comprehensive technical support guide for 2'-Hydroxybutyrophenone (CAS

No. 2887-61-8). This resource is designed for researchers, scientists, and drug development

professionals to ensure the safe and effective handling of this compound in a laboratory setting.

This guide provides in-depth technical information, troubleshooting advice, and answers to

frequently asked questions to support your experimental success.

Section 1: Core Compound Information and Safety
Precautions
2'-Hydroxybutyrophenone is an organic compound utilized as an intermediate in the

synthesis of various pharmaceutical compounds.[1] It is a colorless to pale yellow solid,

insoluble in water but soluble in common organic solvents like ethanol and ether.[2]

Understanding its properties is the first step toward safe and effective handling.
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Property Value Source

CAS Number 2887-61-8 [1]

Molecular Formula C10H12O2 [1]

Molecular Weight 164.204 g/mol [1]

Appearance Colorless to pale yellow solid [2]

Melting Point 40-42 °C [2]

Boiling Point 251.67°C (rough estimate) [2]

Solubility
Insoluble in water; Soluble in

ethanol and ether
[2]

Storage
Sealed in a dry place at room

temperature
[1][2]

Hazard Identification and Safety Precautions
2'-Hydroxybutyrophenone is classified as a hazardous substance that can cause skin

irritation, serious eye irritation, and respiratory irritation.[3][4] Therefore, stringent safety

measures are imperative.

GHS Hazard Statements:

H315: Causes skin irritation.[3][4]

H319: Causes serious eye irritation.[3][4]

H335: May cause respiratory irritation.[3][4]

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber) inspected

before use.[5][6]

To prevent skin contact and

subsequent irritation or

absorption.[7]

Eye Protection

Safety glasses with side-

shields or goggles. A face

shield is recommended if

splashing is a risk.[5][8]

To protect against serious eye

irritation from splashes or

vapors.[3]

Skin and Body Laboratory coat.[9]
To protect skin and clothing

from contamination.

Respiratory

Use in a well-ventilated area or

under a fume hood.[3][10] If

ventilation is inadequate, use a

NIOSH-approved respirator.[5]

To avoid inhalation of dust or

vapors which can cause

respiratory irritation.[3]

Section 2: Experimental Workflow and Handling
Procedures
Proper handling from receipt to disposal is crucial for both safety and experimental integrity.

The following workflow outlines the key steps for working with 2'-Hydroxybutyrophenone.

Preparation Experimentation Post-Experiment

Receipt & Secure Storage Weighing in Ventilated Area Dissolution in Appropriate Solvent Reaction Setup Reaction Quenching & Work-up Waste Disposal
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Caption: A typical experimental workflow for handling 2'-Hydroxybutyrophenone.

Step-by-Step Handling Protocol:
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Receiving and Storage: Upon receipt, inspect the container for any damage. Store the

compound in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents, bases, acid chlorides, and acid

anhydrides.[3][7]

Weighing: Always weigh the solid compound in a well-ventilated area or under a fume hood

to avoid inhaling any dust particles.[10]

Dissolution: When preparing solutions, add the solid 2'-Hydroxybutyrophenone to the

solvent slowly while stirring. As it is insoluble in water, use appropriate organic solvents like

ethanol or ether.[2]

Running the Reaction: Set up the reaction in a fume hood. Monitor the reaction for any

unexpected changes in color, temperature, or gas evolution.

Work-up and Purification: After the reaction is complete, quench it appropriately. During

extraction and purification, continue to use all recommended PPE.

Waste Disposal: Dispose of all waste, including empty containers and contaminated

materials, in accordance with local, state, and federal regulations.[3] Do not pour waste

down the drain.[3]

Section 3: Troubleshooting Guide
Encountering issues during experimentation is common. This section provides a structured

approach to troubleshooting potential problems when working with 2'-
Hydroxybutyrophenone.
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Problem Encountered

Identify Problem Type

Compound not dissolving

Solubility

Low yield or incomplete reaction

Reaction

Unexpected side products

Purity

Verify solvent polarity and purity.
Consider gentle heating or sonication.

Verify reagent purity and stoichiometry.
Check reaction temperature and time.

Characterize byproducts (NMR, MS).
Consider side reactions due to impurities or reaction conditions.

Click to download full resolution via product page

Caption: A decision tree for troubleshooting common experimental issues.

Q&A Troubleshooting:
Question: My 2'-Hydroxybutyrophenone is not dissolving in the chosen solvent. What should

I do?

Answer:

Verify Solvent Choice: Confirm that you are using an appropriate organic solvent. 2'-
Hydroxybutyrophenone is soluble in solvents like ethanol and ether but insoluble in water.

[2]

Check for Impurities: The compound should be a colorless to pale yellow solid.[2] If there are

significant color deviations, it might indicate impurities affecting solubility.
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Gentle Heating: For less soluble systems, gentle warming with a water bath can aid

dissolution. However, be mindful of the solvent's boiling point and the compound's stability at

elevated temperatures.

Sonication: Using an ultrasonic bath can help break up solid aggregates and enhance

dissolution without significant heating.

Question: My reaction with 2'-Hydroxybutyrophenone is giving a low yield. What are the

potential causes?

Answer:

Reagent Quality: Ensure all reagents are pure and dry. The hydroxyl group on 2'-
Hydroxybutyrophenone can be sensitive to certain reagents, and impurities could lead to

side reactions.

Reaction Conditions: Re-evaluate the reaction temperature, time, and atmosphere. Some

reactions may be sensitive to air or moisture.

Stoichiometry: Double-check the molar ratios of your reactants. An incorrect ratio can lead to

an incomplete reaction.

Incompatible Materials: Be aware that 2'-Hydroxybutyrophenone is incompatible with

strong bases, acid chlorides, acid anhydrides, and oxidizing agents, which could lead to

degradation or unwanted side reactions.[3]

Section 4: Frequently Asked Questions (FAQs)
Q1: What are the immediate first aid measures in case of exposure to 2'-
Hydroxybutyrophenone?

Skin Contact: Immediately take off all contaminated clothing. Rinse the skin with plenty of

water. If skin irritation occurs, seek medical advice.[3]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention from an

ophthalmologist.[3]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1585054?utm_src=pdf-body
https://www.benchchem.com/product/b1585054?utm_src=pdf-body
https://www.benchchem.com/product/b1585054?utm_src=pdf-body
https://www.benchchem.com/product/b1585054?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/en/sds/aldrich/h55103?userType=undefined
https://www.benchchem.com/product/b1585054?utm_src=pdf-body
https://www.benchchem.com/product/b1585054?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/en/sds/aldrich/h55103?userType=undefined
https://www.sigmaaldrich.com/JP/en/sds/aldrich/h55103?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhalation: Move the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.[3]

Ingestion: Immediately make the victim drink water (two glasses at most). Consult a

physician.[3]

Q2: How should I properly store 2'-Hydroxybutyrophenone?

Store the compound in a tightly sealed container in a dry, cool, and well-ventilated place.[1][6] It

is also noted to be light-sensitive, so storage in an opaque container is advisable.[3]

Q3: What are the known incompatibilities of 2'-Hydroxybutyrophenone?

Avoid contact with strong oxidizing agents, bases, acid chlorides, and acid anhydrides.[3]

Q4: Is 2'-Hydroxybutyrophenone flammable?

It is considered a combustible liquid with a flash point of 104.7°C.[2][6] While not highly

flammable, it can form explosive mixtures with air upon intense heating.[3] Keep away from

open flames, hot surfaces, and sources of ignition.[6]

Q5: What are the hazardous decomposition products?

Upon combustion, 2'-Hydroxybutyrophenone may produce carbon oxides.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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